3-(1-Benzofuran-2-yl)-6-(6-methylpyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Specification

• Molecular Formula: C17H11N5OS
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 3-(1-benzofuran-2-yl)-6-(6-methylpyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• Standard InChI: InChI=1S/C17H11N5OS/c1-10-6-7-12(9-18-10)16-21-22-15(19-20-17(22)24-16)14-8-11-4-2-3-5-13(11)23-14/h2-9H,1H3
• Standard InChI Key: CNORLLUDIUFJSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC5=CC=CC=C5O4

Introduction

Synthesis and Preparation

The synthesis of such a compound typically involves multi-step reactions, including condensation reactions and cyclization processes. For example, the formation of the triazole ring might involve the reaction of a hydrazine derivative with a suitable carbonyl compound, while the thiadiazole ring could be formed through the reaction of a thioamide with a hydrazine derivative.

Biological Activities

Heterocyclic compounds like this one often exhibit significant biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of the benzofuran and pyridine rings may contribute to its potential as a bioactive molecule.

Research Findings

While specific research findings on this exact compound are not available, similar compounds have shown promising results in various biological assays. For instance, triazolethiones have been reported to possess antiviral and anti-infective properties. The incorporation of a benzofuran ring could enhance these activities due to its known biological significance.

Data Tables

Given the lack of specific data on this compound, we can create a hypothetical table based on general properties of similar compounds:

Property	Hypothetical Value
Molecular Formula	C$_{18}$H$_{12}$N$_{6}$OS
Molecular Weight	Approximately 364 g/mol
Solubility	Generally low in water, higher in organic solvents
Melting Point	Typically high due to heterocyclic structure
Biological Activity	Potential antimicrobial, antiviral, anti-inflammatory